2-(3,3-dimethyl-2-oxobutyl)-6-(furan-2-yl)pyridazin-3(2H)-one

• IUPAC Name: 2-(3,3-dimethyl-2-oxobutyl)-6-(furan-2-yl)pyridazin-3-one
• InChI: InChI=1S/C14H16N2O3/c1-14(2,3)12(17)9-16-13(18)7-6-10(15-16)11-5-4-8-19-11/h4-8H,9H2,1-3H3
• InChI Key: MBWKKCTZKJWKLR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)CN1C(=O)C=CC(=N1)C2=CC=CO2
• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol

Description

2-(3,3-Dimethyl-2-oxobutyl)-6-(furan-2-yl)pyridazin-3(2H)-one is a pyridazinone derivative characterized by a six-membered pyridazinone ring substituted at position 6 with a furan-2-yl group and at position 2 with a 3,3-dimethyl-2-oxobutyl chain. Pyridazinones are known for their versatility in medicinal chemistry, often serving as scaffolds for enzyme inhibitors or receptor modulators .

Biological Activity

The compound 2-(3,3-dimethyl-2-oxobutyl)-6-(furan-2-yl)pyridazin-3(2H)-one , also referred to as pyridazinone, has garnered attention in recent years for its potential biological activities. This article explores its biological properties, including antimicrobial, cytotoxic, and pharmacological effects, supported by data tables and relevant case studies.

• Molecular Formula : C14H16N2O3
• Molecular Weight : 260.29 g/mol
• Purity : Typically 95% .

Antimicrobial Activity

Recent studies have indicated that pyridazinone derivatives exhibit significant antimicrobial properties. For instance, compounds similar to pyridazinone have shown strong bactericidal effects against various strains of bacteria, including Staphylococcus spp. . The mechanism of action is believed to involve the disruption of bacterial cell wall synthesis and interference with metabolic pathways.

Cytotoxicity Studies

Cytotoxicity assessments have been conducted on various cell lines to evaluate the safety profile of pyridazinone. In a study assessing the cytotoxic effects on L929 cells, it was found that certain concentrations of related compounds did not significantly affect cell viability, suggesting a favorable safety profile .

Table 1: Cytotoxicity Results on L929 Cells

Compound	Concentration (µM)	Viability (%) after 24 h	Viability (%) after 48 h
Compound A	100	92	89
Compound B	50	104	97
Compound C	200	68	73

Pharmacological Potential

Pyridazinone derivatives have also been investigated for their potential as pharmacological agents. They may act as inhibitors for various enzymes and receptors due to their structural properties. For example, some derivatives have shown promise as factor Xa inhibitors, which are crucial in the coagulation cascade .

Study on Antimicrobial Efficacy

A comparative study evaluated the antimicrobial efficacy of pyridazinone against standard antibiotics. The results demonstrated that certain derivatives exhibited activity surpassing that of ciprofloxacin, highlighting their potential as alternative therapeutic agents .

Study on Cytotoxic Effects

In another research effort focusing on the cytotoxic effects of pyridazinone derivatives on cancer cell lines (e.g., A549 and HepG2), it was observed that many compounds led to increased cell viability at specific concentrations, suggesting a dual role in promoting normal cell growth while inhibiting tumorigenic cells .

Table 2: Cell Viability in Cancer Cell Lines

Compound	Concentration (µM)	A549 Viability (%)	HepG2 Viability (%)
Compound D	50	110	115
Compound E	100	95	98
Compound F	200	80	85

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a broader class of 2,6-disubstituted pyridazin-3(2H)-ones. Below is a systematic comparison with structurally related analogs, focusing on substituent effects, synthetic routes, and key properties.

Substituent Effects on Physicochemical Properties

Compound Name	Substituents (Position 2 and 6)	Key Properties
Target Compound	2: 3,3-Dimethyl-2-oxobutyl; 6: Furan-2-yl	Moderate lipophilicity (due to furan and branched alkyl); ketone group enables hydrogen bonding
2-(3,4-Dichlorobenzyl)-6-(furan-2-yl)pyridazin-3(2H)-one	2: 3,4-Dichlorobenzyl; 6: Furan-2-yl	Higher lipophilicity (Cl substituents); potential halogen bonding interactions
6-Phenyl-2-(2-oxo-2-phenylethyl)pyridazin-3-one	2: 2-Oxo-2-phenylethyl; 6: Phenyl	Increased aromaticity; phenyl groups enhance π-π stacking interactions
6-Methyl-2-p-tolylpyridazin-3(2H)-one	2: p-Tolyl; 6: Methyl	Lower steric hindrance; methyl group improves solubility in polar solvents
6-(2-Hydroxyphenyl)pyridazin-3(2H)-one	6: 2-Hydroxyphenyl; 2: Unsubstituted	Phenolic -OH enhances water solubility; prone to oxidation

Stability and Reactivity

• The 3,3-dimethyl-2-oxobutyl chain in the target compound introduces steric protection to the ketone, reducing susceptibility to nucleophilic attack compared to linear oxoalkyl analogs (e.g., ) .
• Furan-2-yl groups are prone to electrophilic substitution, whereas phenyl or methyl substituents (e.g., ) offer greater stability under acidic/basic conditions .

Data Tables

Table 1: Melting Points and Yields of Selected Pyridazinones

Compound	Melting Point (°C)	Yield (%)	Reference
Target Compound	Not reported	~60*
4-(4-Butoxyphenylamino)-6-methyl-2-phenylpyridazin-3(2H)-one	148–150	72
6-(2-Hydroxyphenyl)pyridazin-3(2H)-one	215–217	85
2-(3,4-Dichlorobenzyl)-6-(furan-2-yl)pyridazin-3(2H)-one	182–184	65

*Estimated based on analogous syntheses.

Table 2: Calculated LogP Values

Compound	LogP (Predicted)
Target Compound	2.8
6-Phenyl-2-(2-oxo-2-phenylethyl)pyridazin-3-one	3.1
6-(2-Hydroxyphenyl)pyridazin-3(2H)-one	1.9